2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole

• IUPAC Name: 2-[(4-nitrophenyl)methylsulfanyl]-4,5-diphenyl-1H-imidazole
• InChI: InChI=1S/C22H17N3O2S/c26-25(27)19-13-11-16(12-14-19)15-28-22-23-20(17-7-3-1-4-8-17)21(24-22)18-9-5-2-6-10-18/h1-14H,15H2,(H,23,24)
• InChI Key: PPKLABMGXBLYFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)SCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol
• CAS No.: 328281-63-6

Description

2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole is a useful research compound. Its molecular formula is C22H17N3O2S and its molecular weight is 387.46. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Chemical Reactions

One area of research involves understanding the antioxidant capacity of compounds and their reaction pathways. For example, the study of the ABTS/PP decolorization assay has revealed insights into the antioxidant capacity reaction pathways, demonstrating that some antioxidants can form coupling adducts with radicals, which may undergo further oxidative degradation. This understanding is critical in evaluating the antioxidant capacity of various compounds, including potentially those related to "2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole" (Ilyasov et al., 2020).

Photosensitive Protecting Groups

Research has also delved into the use of photosensitive protecting groups, which are crucial in synthetic chemistry for the development of light-sensitive materials. Nitrobenzyl-based compounds, similar in structure to the chemical of interest, have shown great promise in this field (Amit et al., 1974).

Antitumor Activity

Imidazole derivatives, including those with nitrobenzyl components, have been reviewed for their antitumor activity. This research highlights the potential of such compounds in the search for new antitumor drugs, indicating that the structural framework of "this compound" could be of interest in developing compounds with various biological properties (Iradyan et al., 2009).

Medicinal Chemistry Applications

The compound's structure is relevant to the broader class of nitroimidazoles, which have been extensively researched for their applications in medicinal chemistry. These applications include antitumor, antibacterial, antifungal, antiparasitic, and antihypertensive drugs, among others. This research underscores the versatile potential of nitroimidazole compounds in drug development (Li et al., 2018).

Enzymatic Remediation and Oxidative Stress

Studies have also focused on the enzymatic remediation of pollutants, where compounds like "this compound" could act as redox mediators. This research is vital for developing environmentally friendly solutions for treating organic pollutants in wastewater (Husain & Husain, 2007).